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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955

Technical Support Center: ME1111

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with ME1111. Below you will find troubleshooting
guides and frequently asked questions regarding the stability and storage of this novel
antifungal agent.

ME1111 Overview

ME1111, with the chemical name 2-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methylphenol, is an
investigational antifungal agent that functions as a selective inhibitor of succinate
dehydrogenase in dermatophytes.[1][2][3] It is under development by Meiji Seika Pharma Co.,
Ltd. for the topical treatment of onychomycosis.[1][4]

Storage and Stability

Proper storage and handling are critical to ensure the integrity and performance of ME1111 in
research applications.

Recommended Storage Conditions

Quantitative stability data for ME1111 under various conditions are not extensively available in
the public domain. The following recommendations are based on supplier information and
general best practices for research compounds.
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Condition Temperature Duration Notes

Recommended for

Long-Term Storage -20°C Months to Years maintaining long-term

stability.

Suitable for temporary
Short-Term Storage 0°C Weeks

storage.[5]

Stable for short
Shipping Ambient Days periods at room

temperature.[6]

Stability Profile

A Safety Data Sheet (SDS) for ME1111 indicates that the compound is stable under
recommended storage conditions.[1] However, specific degradation kinetics and photostability
data are not publicly available. As a general precaution, it is advisable to protect ME1111 from

light and extreme temperatures.

Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[1]

Solubility
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Solvent

Solubility

Notes

Dimethyl Sulfoxide (DMSO)

Soluble

A common solvent for

preparing stock solutions.[5]

Other Organic Solvents

Data not available

Solubility in other common
laboratory solvents such as
ethanol, methanol, or acetone
has not been publicly reported.
It is recommended to perform
small-scale solubility tests to
determine suitable solvents for

your specific application.

Aqueous Solutions

Poorly soluble

As with many small organic
molecules, aqueous solubility
is expected to be low. For in
vitro assays, it is common
practice to prepare a
concentrated stock solution in
an organic solvent like DMSO
and then dilute it into the
agueous experimental

medium.

Troubleshooting Guide

This guide addresses common issues that researchers may encounter when working with

ME1111.

© 2025 BenchChem. All rights reserved.

Tech Support


https://aobious.com/aobious/antifungal/41293-me1111.html
https://www.benchchem.com/product/b608955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Question

Possible Cause(s)

Suggested Solution(s)

My ME1111 has precipitated
out of solution.

- The concentration of ME1111
exceeds its solubility limit in
the chosen solvent. - The
temperature of the solution has
decreased, reducing solubility.
- The stock solution was not

properly vortexed or sonicated.

- Gently warm the solution and
vortex or sonicate to redissolve
the compound. - Prepare a
more dilute solution. - If diluting
a DMSO stock into an
aqueous buffer, ensure the
final concentration of DMSO is
low (typically <1%) and that
the solution is mixed

thoroughly during dilution.

| am observing inconsistent

results in my experiments.

- The ME1111 may have
degraded due to improper
storage or handling. - The
compound was not fully
dissolved. - Inaccurate
pipetting or dilution of the stock

solution.

- Ensure ME1111 has been
stored at the recommended
-20°C and protected from light.
- Visually inspect the solution
for any precipitate before use.
- Calibrate your pipettes and
verify your dilution calculations.
- Prepare fresh stock solutions

regularly.

The compound appears
discolored or has changed its

physical appearance.

- Potential degradation of the
compound. - Contamination of

the sample.

- Do not use the compound if
you observe any changes in its
physical appearance. - Discard
the old stock and prepare a
fresh solution from a new
batch of the solid compound, if
available. - Review storage
conditions and handling
procedures to prevent future

degradation.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of ME1111?
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Al: It is recommended to prepare a concentrated stock solution of ME1111 in a high-purity
organic solvent such as DMSO. For example, you can prepare a 10 mM stock solution. Ensure
the compound is fully dissolved by vortexing or brief sonication. Store the stock solution in
small aliquots at -20°C to minimize freeze-thaw cycles.

Q2: What is the recommended long-term storage condition for solid ME1111?
A2: Solid ME1111 should be stored at -20°C for long-term stability.
Q3: Is ME1111 sensitive to light?

A3: While specific photostability data is not available, it is a general best practice for all
research compounds to be protected from light. Store ME1111 in an amber vial or a container
wrapped in foil.

Q4: Can | store ME1111 solutions at room temperature?

A4: 1t is not recommended to store solutions of ME1111 at room temperature for extended
periods. For daily use, a working solution can be kept on ice, but for longer-term storage,
aliquots of the stock solution should be kept at -20°C.

Q5: What safety precautions should | take when handling ME1111?

A5: As with any chemical, standard laboratory safety practices should be followed. Handle
ME1111 in a well-ventilated area, and wear appropriate personal protective equipment (PPE),
including gloves, a lab coat, and safety glasses. Avoid inhalation of dust or contact with skin
and eyes.[1]

Experimental Workflow & Troubleshooting

The following diagram illustrates a logical workflow for handling ME1111 and troubleshooting
common stability-related issues.
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ME1111 Handling and Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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